Cas no 1806608-57-0 (2-Bromo-1-(4-chloro-3-ethoxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-chloro-3-ethoxyphenyl)propan-1-one
• CAS No: 1806608-57-0
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4972954
• Update Time: 2025-08-05

2-Bromo-1-(4-chloro-3-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-chloro-3-ethoxyphenyl)propan-1-one

• Inchi： 1S/C11H12BrClO2/c1-3-15-10-6-8(4-5-9(10)13)11(14)7(2)12/h4-7H,3H2,1-2H3
• InChI Key： VEPSXOFIKJVECE-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C=1)OCC)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(4-chloro-3-ethoxyphenyl)propan-1-one

Introduction to 2-Bromo-1-(4-chloro-3-ethoxyphenyl)propan-1-one (CAS No. 1806608-57-0) and Its Emerging Applications in Chemical Biology

2-Bromo-1-(4-chloro-3-ethoxyphenyl)propan-1-one, identified by the Chemical Abstracts Service registry number 1806608-57-0, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its bromo and chloro substituents on a phenyl ring coupled with an ethoxy group, exhibits a unique structural framework that makes it a valuable scaffold for the development of novel bioactive agents. The presence of multiple reactive sites in its molecular structure allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

The compound’s 4-chloro-3-ethoxyphenyl moiety is particularly noteworthy, as it introduces both electron-withdrawing and electron-donating effects that can modulate the reactivity and binding affinity of the molecule. This feature has been exploited in recent studies to develop inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in preclinical trials as modulators of enzyme activity, particularly those involved in metabolic disorders and inflammatory responses.

In the context of modern drug discovery, 2-Bromo-1-(4-chloro-3-ethoxyphenyl)propan-1-one serves as a versatile intermediate in synthetic chemistry. Its bromine atom, for example, can be readily exchanged via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of aryl or heteroaryl groups. Similarly, the chloro substituent can be displaced using nucleophiles like Grignard reagents or organolithium compounds, facilitating further functionalization. These attributes make it an indispensable building block in the synthesis of more complex molecules with tailored pharmacological profiles.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies indicate that its rigid aromatic core can interact favorably with specific pockets in biological targets, such as protein kinases and transcription factors. By leveraging these insights, researchers have been able to design analogs with improved solubility, bioavailability, and selectivity. For example, computational screening guided by virtual screening techniques has identified derivatives of 2-Bromo-1-(4-chloro-3-ethoxyphenyl)propan-1-one that exhibit potent inhibitory activity against certain kinases implicated in cancer progression.

The ethoxy group in the molecule also contributes to its versatility, influencing both its electronic properties and its interaction with biological systems. In some cases, this group can enhance binding affinity by participating in hydrogen bonding interactions or by modulating hydrophobic effects. Additionally, it can serve as a handle for further derivatization via etherification or oxidation reactions, expanding the chemical space available for drug development.

One of the most exciting applications of 2-Bromo-1-(4-chloro-3-ethoxyphenyl)propan-1-one lies in its role as a precursor to photoactivatable probes used in optogenetics and super-resolution microscopy. By incorporating photoaffinity labeling groups into its structure, researchers can develop tools that enable precise manipulation and visualization of biological processes at the molecular level. These probes have opened new avenues in studying dynamic cellular events, such as receptor signaling and synaptic transmission.

The compound’s potential extends beyond pharmaceuticals into materials science and agrochemicals. Its unique structural motifs have been explored in the design of advanced polymers with tailored mechanical and optical properties. In agrochemical research, derivatives of 2-Bromo-1-(4-chloro-3-ethoxyphenyl)propan-1-one have shown efficacy as intermediates in synthesizing novel herbicides and fungicides that offer improved environmental compatibility.

From a synthetic chemistry perspective, the preparation of 2-Bromo-1-(4-chloro-3-ethoxyphenyl)propan-1-one exemplifies modern methodologies that emphasize efficiency and sustainability. Catalytic processes have been developed to minimize waste and improve yields, aligning with green chemistry principles. These methods often involve transition metal catalysis or biocatalysis, which enhance reaction selectivity while reducing energy consumption.

The future prospects for this compound are bright, driven by ongoing research into its biological activities and synthetic potential. As high-throughput screening technologies continue to evolve, new applications are likely to emerge, further solidifying its importance in chemical biology and drug discovery. Collaborative efforts between academia and industry are essential to fully realize these opportunities.